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Compound of Interest

Compound Name: Hexanitrohexaazaisowurtzitane

Cat. No.: B163516 Get Quote

Disclaimer: Hexanitrohexaazaisowurtzitane (CL-20) is a highly energetic and sensitive

explosive material.[1][2] The information provided herein is intended for experienced

researchers and professionals in controlled laboratory settings. A thorough understanding of

the hazards associated with this compound is critical before any handling. This guidance is

based on best practices for handling similar energetic materials and should be supplemented

by a comprehensive, site-specific risk assessment.

Hexanitrohexaazaisowurtzitane, also known as HNIW or CL-20, is a potent secondary

explosive.[3] Its handling requires stringent safety protocols to mitigate the risks of accidental

detonation, which can be initiated by shock, friction, heat, or static discharge.[1] This document

outlines the essential personal protective equipment (PPE), operational procedures, and

disposal plans for the safe management of CL-20 in a research environment.

Personal Protective Equipment (PPE)
Appropriate PPE is mandatory to protect against the primary hazards of CL-20: explosion and

irritation.[1] The following table summarizes the recommended PPE for handling this material.
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PPE Category Recommended Equipment Specifications and Rationale

Eye and Face Protection
Safety goggles with side

shields and a full-face shield

Essential to protect against

splashes, projectiles, and

thermal hazards in the event of

an incident.[4][5]

Hand Protection

Chemical-resistant, anti-static

gloves (e.g., nitrile or

neoprene)

Prevents skin contact and

minimizes the risk of static

discharge.[6] Double-gloving is

recommended.

Body Protection
Flame-resistant (FR) lab coat,

long-sleeved and tightly cuffed

Provides a barrier against

accidental spills and offers

protection from flash fires.

Closed-toe, slip-resistant

shoes

Protects feet from spills and

falling objects.

Respiratory Protection

NIOSH-approved respirator

with appropriate cartridges for

organic vapors and

particulates

Recommended when handling

the powder outside of a

certified chemical fume hood to

prevent inhalation.[5][7]

Additional Protection Blast shield

A transparent, impact-resistant

shield should be placed

between the researcher and

the experimental setup.[8]

Operational Plan: Safe Handling Protocol
A systematic approach is crucial to minimize risks when working with CL-20. The following

protocol outlines the key steps for safe handling in a laboratory setting.

I. Pre-Handling Procedures

Information Review: Thoroughly review the Safety Data Sheet (SDS) and any available

literature on CL-20.

Area Preparation:
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Ensure the work area, preferably a designated chemical fume hood, is clean and free of

clutter.[8]

Verify that all necessary safety equipment, including the blast shield, fire extinguisher, and

emergency shower/eyewash station, is accessible and functional.

Post warning signs indicating the presence of explosive materials.[6][9]

Equipment Preparation:

Use non-sparking tools (e.g., made of beryllium-copper or aluminum-bronze).

Ensure all equipment is properly grounded to prevent static electricity buildup.

Personnel:

Never work alone when handling explosive compounds.[8]

Ensure all personnel involved are trained on the specific hazards and emergency

procedures.[6]

Don all required PPE as specified in the table above.

II. Handling Procedures

Weighing and Transfer:

Conduct all manipulations of solid CL-20 within a chemical fume hood and behind a blast

shield.[8]

Use the smallest practical quantities for the experiment.

When transferring the powder, use a non-sparking spatula and avoid actions that could

create dust or generate static electricity.

In Solution:

If dissolving CL-20, add the solid slowly to the solvent to avoid clumping and potential

confinement.
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Be aware of the compatibility of CL-20 with the chosen solvent and other reagents.

III. Post-Handling Procedures

Decontamination:

Clean all non-disposable equipment that has come into contact with CL-20 using an

appropriate solvent.

Wipe down the work surface with a damp cloth to collect any residual dust.

Waste Segregation:

All materials contaminated with CL-20, including gloves, wipes, and disposable

equipment, must be segregated as hazardous waste.[3]

PPE Removal:

Remove PPE in the correct order to avoid cross-contamination. Typically, gloves are

removed last.

Hand Washing:

Thoroughly wash hands with soap and water after removing PPE.
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Caption: Workflow for the safe handling and disposal of Hexanitrohexaazaisowurtzitane (CL-

20).

Disposal Plan
Proper disposal of CL-20 and contaminated materials is critical to ensure safety and regulatory

compliance.

I. Waste Collection and Storage

Designated Waste Container: Use a dedicated, clearly labeled, and compatible container for

all CL-20 waste.

Wetting: If permissible by your institution's environmental health and safety (EHS) office,

slightly wetting the solid waste with a compatible solvent (e.g., water, if appropriate) can

reduce its sensitivity.

Storage: Store the waste container in a designated, secure area away from heat, sparks,

and incompatible materials.[6]

II. Disposal Procedure

Contact EHS: Do not attempt to dispose of CL-20 independently. Contact your institution's

EHS office for guidance and to arrange for pickup.[3]

Provide Information: Clearly communicate the nature and quantity of the waste to the EHS

personnel.

Professional Disposal: The EHS office will coordinate with a licensed hazardous waste

disposal company that has the expertise and facilities to handle and dispose of energetic

materials safely, likely through methods such as controlled incineration or detonation.[10]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b163516?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

